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Compound of Interest

Compound Name: Anlotinib (hydrochloride)

Cat. No.: B10783339

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the inhibitory activity of anlotinib
hydrochloride against its key target kinases. Anlotinib is a multi-target tyrosine kinase inhibitor
that plays a crucial role in blocking signaling pathways involved in tumor angiogenesis and
proliferation. This document summarizes the half-maximal inhibitory concentration (IC50)
values of anlotinib for its principal targets, details the experimental methodologies used for
these determinations, and visualizes the relevant signaling pathways.

In Vitro Inhibitory Activity of Anlotinib

Anlotinib has demonstrated potent and selective inhibitory activity against several receptor
tyrosine kinases. The IC50 values, representing the concentration of anlotinib required to inhibit
50% of the kinase activity, have been determined through various preclinical studies.

Table 1: Anlotinib Hydrochloride IC50 Values for Target
Kinases
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Target Kinase IC50 (nM) Reference(s)
VEGFR1 26.9 [1]

VEGFR2 0.2 [1](2]
VEGFR3 0.7 [1]

PDGFRB 115.0 [1]

c-Kit 14.8 [1]

FGFR1 11.7

FGFR2 25 (in AN3Ca cells) [2]

Note: IC50 values can vary between different experimental systems and conditions.

Experimental Protocols: Kinase Inhibition Assays

The inhibitory activity of anlotinib against various tyrosine kinases is typically determined using
an Enzyme-Linked Immunosorbent Assay (ELISA). While specific protocols may vary between
laboratories, the following outlines a general methodology for a tyrosine kinase inhibition
ELISA.

General Workflow for Tyrosine Kinase Inhibition ELISA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10783339#anlotinib-hydrochloride-ic50-values-for-
target-kinases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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